7H-Spiro[furo[3,4-b]pyridine-5,3'-pyrrolidin]-7-one

• CAS No.: 869969-57-3
• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: spiro[furo[3,4-b]pyridine-5,3'-pyrrolidine]-7-one
• InChI: InChI=1S/C10H10N2O2/c13-9-8-7(2-1-4-12-8)10(14-9)3-5-11-6-10/h1-2,4,11H,3,5-6H2
• InChI Key: OLZQAJJGHIMZCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC12C3=C(C(=O)O2)N=CC=C3

Description

7H-Spiro[furo[3,4-b]pyridine-5,3'-pyrrolidin]-7-one is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,2,6,6-tetramethyl-piperidine (0.820 mL, 0.00486 mol) in tetrahydrofuran (5 mL, 0.06 mol) at −75 Celsius was added to 1.600 M of n-butyllithium in hexane (4.05 mL). After the mixture was stirred for 15 min, a solution of 2-pyridinecarboxylic acid (199 mg, 0.00162 mmol) was added. The resulting mixture was stirred at −75 Celsius for 10 minutes, then at −20 Celsius for 30 minutes. A solution of tert-butyl 3-oxopyrrolidine-1-carboxylate (250 mg, 0.0013 mol) in THF (2 mL) was then added to the above mixture. The reaction mixture continued to be stirred at −20 Celsius for 20 minutes, then was warmed up to r.t. and then stirred for additional 1 hour. The reaction mixture was quenched with water, then concentrated to remove THF, and then acidified to pH ˜1 using 6M aqueous HCl solution, and then stirred at r.t. overnight. The resulting mixture was extracted with methylene chloride. The aqueous layer was concentrated and the residue was directly purified by flash chromatography on silica gel column with 10% methanol in methylene chloride to give the desired compound. MS (ESI): 190.9 (M+H+).